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Abstract

Aurein 1.2 is a cationic antimicrobial peptide (AMP) originally isolated from the skin secretions
of the Australian Southern bell frog, Litoria aurea and Litoria raniformis.[1] This 13-amino acid
peptide has garnered significant interest within the scientific community due to its broad-
spectrum antimicrobial activity against various pathogens, including antibiotic-resistant strains,
as well as its potential as an anticancer agent. This technical guide provides a comprehensive
overview of the chemical properties, biological activities, and mechanism of action of Aurein
1.2. Detailed experimental protocols for key assays and visualizations of its mode of action are
included to facilitate further research and development.

Peptide Sequence and Chemical Properties

Aurein 1.2 is a relatively short peptide with a C-terminal amidation, a common feature in
antimicrobial peptides that enhances their stability and activity.

Amino Acid Sequence: GLFDIIKKIAESF-NH:z

Chemical and Physical Properties

A summary of the key chemical and physical properties of Aurein 1.2 is presented in the table
below. These properties are crucial for understanding its interaction with biological membranes
and its overall activity.
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Property

Value

Source

Molecular Formula

C71H114N1601s

[1]

Molecular Weight

1479.77 g/mol

[1]

Monoisotopic Mass

1478.84970085 Da

[2]

Net Charge (pH 7.0)

+1

[3]

Isoelectric Paoint (pl)

The isoelectric point has not
been explicitly stated in the
provided search results.
However, with a net positive
charge at neutral pH, the pl is

expected to be alkaline.

Hydrophobicity (XLogP?3)

-3.8

Structure

Predominantly a-helical in

membrane environments

Biological Activity

Aurein 1.2 exhibits a wide range of biological activities, with its antimicrobial and anticancer

properties being the most extensively studied.

Antimicrobial Activity

Aurein 1.2 is active against a variety of Gram-positive bacteria. Its efficacy against Gram-

negative bacteria is generally lower. The table below summarizes the Minimum Inhibitory

Concentrations (MIC) of Aurein 1.2 against several microorganisms.
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Microorganism Strain MIC (pM) MIC (pg/mL) Source
Enterococcus
_ ATCC 29212 - 16
faecalis
Staphylococcus
ATCC 25923 - 1-16
aureus
Streptococcus
ATCC 19615 - 1-16
pyogenes
Escherichia coli ATCC 25922 - 256
Pseudomonas
. ATCC 27853 - 256
aeruginosa
Candida albicans  ATCC 90028 - 32
Enterococcus
] Clinical Isolate 22 -
faecalis

Anticancer Activity

In addition to its antimicrobial properties, Aurein 1.2 has demonstrated cytotoxic activity
against various cancer cell lines. It is believed to trigger apoptotic cell death by disrupting the
cell membrane or mitochondrial membranes of cancerous cells.

Mechanism of Action: The Carpet Model

The primary mechanism by which Aurein 1.2 exerts its antimicrobial and anticancer effects is
through the disruption of cellular membranes. It is widely accepted that Aurein 1.2 follows the
"carpet model" of membrane interaction.

In this model, the cationic peptide initially binds to the negatively charged components of the
target cell membrane, such as phospholipids. As the peptide concentration on the membrane
surface increases, it forms a "carpet-like" layer. This accumulation disrupts the membrane's
integrity, leading to the formation of transient pores or micelles and ultimately causing cell lysis.
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Fig. 1: The "Carpet Model" mechanism of action of Aurein 1.2.
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Experimental Protocols

This section outlines the methodologies for key experiments used to characterize Aurein 1.2.

Determination of Minimum Inhibitory Concentration
(MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth
of a microorganism. A common method for determining the MIC of antimicrobial peptides is the

broth microdilution assay.

Prepare serial dilutions of Aurein 1.2 Inoculate microtiter plate wells with standardized bacterial suspension

\ /

Add peptide dilutions to the wells

:

Incubate the plate at 37°C for 18-24 hours

:

Read the plate visually or with a plate reader to determine the lowest concentration with no visible growth (MIC)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Aurein 1.2: A Technical Guide to a Promising
Antimicrobial Peptide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1578168#aurein-1-2-peptide-sequence-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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